6-Oxopiperazine-2-carboxylic acid
Overview
Description
6-Oxopiperazine-2-carboxylic acid, also known as (2R)-4-[(tert-butoxy)carbonyl]-6-oxopiperazine-2-carboxylic acid, is a chemical compound with the molecular weight of 244.25 . It is also referred to as 6-oxo-pipecolinic acid or 6-oxo-piperidine-2-carboxylic acid .
Molecular Structure Analysis
The molecular formula of 6-Oxopiperazine-2-carboxylic acid is C5H8N2O3 . The InChI code is 1S/C5H8N2O3/c8-4-2-6-3(1-7-4)5(9)10/h3,6H,1-2H2,(H,7,8)(H,9,10)/t3-/m1/s1 .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Oxopiperazine-2-carboxylic acid include a molecular weight of 144.13 and a molecular formula of C5H8N2O3 . More specific properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Synthesis and Chemical Properties
Bicyclic Piperazine Mimetics : 5-Oxopiperazine-2-carboxamides, closely related to 6-Oxopiperazine-2-carboxylic acid, have been synthesized via the Castagnoli-Cushman reaction. These compounds are significant as mimetics of peptide β-turn and are considered high-Fsp3 cores for drug design, expanding the scope of bicyclic piperazines in medicinal chemistry (Usmanova et al., 2018).
Structurally Diverse Dipeptide Mimics : 5-Oxopiperazine-2-carboxylates have been created as dipeptide mimics using a simple synthesis protocol. This research offers a framework for the development of diverse oxopiperazine derivatives, which are important in medicinal chemistry (Limbach et al., 2009).
Biological and Pharmacological Aspects
- **Spirocyclic 2,6-Dioxopiperazine Derivatives**: These derivatives, synthesized from amino acid-derived alpha-quaternary alpha-amino nitriles, showcase the versatility of piperazine compounds in generating novel molecular structures with potential biological significance (González-Vera et al., 2005).
Antimicrobial Activity : New pyridine derivatives incorporating piperazine structures have been synthesized and evaluated for their antimicrobial activity. This highlights the potential of 6-Oxopiperazine-2-carboxylic acid derivatives in contributing to the development of new antimicrobial agents (Patel et al., 2011).
Novel Therapeutic Compounds : The synthesis of 2-oxopiperazine derivatives as potent GPIIb/IIIa antagonists, which inhibit platelet aggregation, demonstrates the therapeutic potential of oxopiperazine-based compounds in treating thrombotic diseases (Kitamura et al., 2001).
Safety and Hazards
The safety data sheet for a similar compound, ®-4-(tert-Butoxycarbonyl)-6-oxopiperazine-2-carboxylic acid, suggests avoiding breathing mist, gas or vapours, and avoiding contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
6-oxopiperazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O3/c8-4-2-6-1-3(7-4)5(9)10/h3,6H,1-2H2,(H,7,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFTIUIRRLXUUIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)CN1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00607139 |
Source
|
| Record name | 6-Oxopiperazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00607139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxopiperazine-2-carboxylic acid | |
CAS RN |
1246552-66-8 |
Source
|
| Record name | 6-Oxopiperazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00607139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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